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Compound of Interest

Compound Name: 4,5-Dihydro-2H-indene

Cat. No.: B15456033 Get Quote

Essential Safety and Handling Guide for 4,5-
Dihydro-2H-indene
This guide provides crucial safety and logistical information for the handling of 4,5-Dihydro-2H-
indene in a laboratory setting. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Chemical Identifier:

CAS Number: 62093-30-5

Molecular Formula: C₉H₁₀

Molecular Weight: 118.18 g/mol [1]

Hazard Summary and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for 4,5-Dihydro-2H-indene is not readily available,

data from the closely related compound, Indene, indicates several potential hazards.[2][3]

Users should handle 4,5-Dihydro-2H-indene with caution, assuming similar hazard

characteristics.

Primary Hazards:
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Flammability: Flammable liquid and vapor. Keep away from heat, sparks, open flames, and

hot surfaces.[2]

Aspiration Hazard: May be fatal if swallowed and enters airways.

Skin and Eye Irritation: May cause skin and eye irritation.[2][4]

Respiratory Irritation: Vapors may cause respiratory irritation, drowsiness, or dizziness.[4]

The following table summarizes the recommended Personal Protective Equipment for handling

4,5-Dihydro-2H-indene.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Routine Handling

(in a well-

ventilated area or

fume hood)

Safety glasses

with side shields

or chemical

splash goggles.

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).

Inspect gloves

prior to use.

Laboratory coat.

Not typically

required if

handled in a

properly

functioning

chemical fume

hood.

Weighing/Transf

erring (potential

for splash or

aerosol

generation)

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).

Chemical-

resistant apron

over a laboratory

coat.

Required if

vapors/aerosols

are generated.

Use a NIOSH-

approved

respirator with an

organic vapor

cartridge.

Spill Cleanup

Chemical splash

goggles and a

face shield.

Heavy-duty

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.[5]

A NIOSH-

approved air-

purifying

respirator with an

organic vapor

cartridge or a

self-contained

breathing

apparatus

(SCBA) for large

spills.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for minimizing risks.

Operational Plan: Step-by-Step Guidance
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Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the label matches the product ordered.

Wear appropriate PPE (safety glasses and gloves) during inspection.

Storage:

Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.[2]

Keep the container tightly closed.[2]

Store in a flammable liquids cabinet.

Ground/bond container and receiving equipment to prevent static discharge.[2]

Handling and Use:

All handling of 4,5-Dihydro-2H-indene should be conducted in a properly functioning

chemical fume hood.

Use only non-sparking tools.[2]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily accessible.

Spill Management:

Small Spills:

Evacuate non-essential personnel.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, dry sand).
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Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with an appropriate solvent, followed by soap and water.

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan
Chemical Waste:

Dispose of unused 4,5-Dihydro-2H-indene and any solutions containing it as hazardous

chemical waste.

Collect in a properly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Contaminated Materials:

Dispose of any materials contaminated with 4,5-Dihydro-2H-indene (e.g., gloves,

absorbent materials, paper towels) as hazardous waste.

Place contaminated items in a sealed, labeled waste container.

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when working with 4,5-Dihydro-2H-indene.
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Start: Handling
4,5-Dihydro-2H-indene

Assess the Task

Routine Handling in Fume Hood

Low Risk

Weighing or Transferring

Moderate Risk
(Splash/Aerosol)

Spill or Emergency

High Risk

Standard PPE:
- Safety Glasses

- Chemical-Resistant Gloves
- Lab Coat

Enhanced PPE:
- Chemical Goggles & Face Shield

- Chemical-Resistant Gloves
- Chemical-Resistant Apron

- Respirator (if needed)

Full Protection:
- Chemical Goggles & Face Shield

- Heavy-Duty Gloves
- Chemical-Resistant Suit

- Respirator/SCBA

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4,5-Dihydro-2H-indene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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